6-[4-(3,4-Methylenedioxybenzoyl)-1-piperazinyl]-3,4-dihydrocarbostyril

• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 6-[4-(1,3-benzodioxole-5-carbonyl)piperazin-1-yl]-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C21H21N3O4/c25-20-6-2-14-11-16(3-4-17(14)22-20)23-7-9-24(10-8-23)21(26)15-1-5-18-19(12-15)28-13-27-18/h1,3-5,11-12H,2,6-10,13H2,(H,22,25)
• InChI Key: VLRHYHHBYFAKAT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=C1C=C(C=C2)N3CCN(CC3)C(=O)C4=CC5=C(C=C4)OCO5

Description

6-[4-(3,4-Methylenedioxybenzoyl)-1-piperazinyl]-3,4-dihydrocarbostyril is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-(1-Piperazinyl)-3,4-dihydrocarbostyril (2.6 g) and 2.34 ml of triethylamine were added to 40 ml of DMF. The mixture was stirred at room temperature while slowly adding dropwise 10 ml of DMF solution containing 2.7 g of 3,4-methylenedioxybenzoyl chloride. After completion of addition, the reaction mixture was stirred at room temperature for 30 minutes. The reaction mixture was poured into a large amount of water and extracted with chloroform. The extract was washed with sodium hydrogencarbonate solution and subsequently with water and dried over anhydrous sodium sulfate. Chloroform was distilled off and residual crystals were recrystallized from methanol to give 1.6 g of 6-[4-(3,4-methylenedioxybenzoyl)-1-piperazinyl]-3,4-dihydrocarbostyril, m.p. 191°-192.5° C., colorless needles.